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Compound of Interest

Compound Name: Albicanol

Cat. No.: B1665692

For researchers and scientists engaged in drug development and other chemical research, the
safe handling and disposal of laboratory chemicals are of paramount importance. This
document provides a comprehensive guide to the proper disposal procedures for Albicanol, a
sesquiterpenoid alcohol. Adherence to these protocols is essential for ensuring laboratory
safety, environmental protection, and regulatory compliance.

Safety and Handling

Before handling Albicanol, it is crucial to consult the Safety Data Sheet (SDS) for detailed
information regarding its hazards, necessary personal protective equipment (PPE), and first-aid
measures. While a specific, comprehensive SDS for Albicanol is not readily available in public
databases, information on similar terpenoid compounds suggests that it should be handled with
care.

General Precautions:

o Wear standard personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

e Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any potential vapors.

¢ Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1665692?utm_src=pdf-interest
https://www.benchchem.com/product/b1665692?utm_src=pdf-body
https://www.benchchem.com/product/b1665692?utm_src=pdf-body
https://www.benchchem.com/product/b1665692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

¢ Prevent release into the environment.

Albicanol Properties

The following table summarizes key quantitative data for Albicanol.

Property Value Source
CAS Number 54632-04-1 [LI[2113]14][5]116]
Molecular Formula C15H260 [11[3][4]
Molecular Weight 222.37 g/mol [1112][4]

Not explicitly stated, likely a
Appearance . .
solid or oil

- Estimated water solubility:
Solubility [5]
7.289 mg/L @ 25 °C

. i Estimated: 299.34 °C @
Boiling Point [5]
760.00 mm Hg

) Estimated: 225.00 °F (107.30
Flash Point Q) [5]

Step-by-Step Disposal Procedures

The proper disposal of Albicanol waste depends on its form (solid, liquid solution, or
contaminated materials). Under no circumstances should Albicanol or its solutions be
disposed of down the drain or in regular trash.[7] All Albicanol waste must be collected,
properly labeled, and disposed of through your institution's designated chemical waste
management program.

Solid Albicanol Waste

For the disposal of pure, solid Albicanol that is expired, unused, or contaminated:

o Packaging: Place the solid Albicanol in a clearly labeled, sealable, and chemically
compatible container. The original container is often the best option. Ensure the container is
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in good condition with no cracks or leaks.

o Labeling: Affix a hazardous waste label to the container. Clearly write "Waste Albicanol” and
the approximate quantity. Include the date of disposal.

o Storage: Store the labeled waste container in a designated satellite accumulation area, away
from incompatible chemicals, until it is collected by your institution's Environmental Health
and Safety (EHS) department.

Liquid Albicanol Waste (Solutions)

For the disposal of solutions containing Albicanol:

e Segregation: Do not mix Albicanol waste with other solvent waste streams unless explicitly
permitted by your EHS office. Halogenated and non-halogenated solvent wastes should
generally be kept separate.

e Collection: Collect the Albicanol solution in a designated, leak-proof, and chemically
compatible waste container.

e Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "Waste
Albicanol," the solvent(s) used, and the estimated concentration.

o Storage: Keep the container tightly sealed and store it in a designated satellite accumulation
area with secondary containment.

Contaminated Labware and Debris

For items such as gloves, pipette tips, and glassware that have come into contact with
Albicanol:

o Solid Debris: Place all contaminated solid items (e.g., gloves, wipes, disposable lab coats)
into a designated, clearly labeled, and sealed plastic bag or container. Label the container as
"Albicanol Contaminated Debris." This container should be disposed of as solid chemical
waste through your institution's EHS program.

e Contaminated Glassware:
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o Rinsing: Rinse the glassware with a small amount of a suitable solvent (e.g., ethanol or
acetone).

o Rinsate Collection: The solvent rinsate must be collected and treated as liquid chemical
waste, as described in the "Liquid Albicanol Waste" section.

o Final Cleaning: After the initial rinse, the glassware can typically be washed with soap and
water.

Experimental Protocol: Waste Collection and

Segregation

The primary "experimental protocol” for the safe management and disposal of Albicanol is the
adherence to proper waste collection and segregation procedures. The ultimate disposal
method, typically high-temperature incineration, is handled by a licensed hazardous waste
disposal facility contracted by your institution.

Methodology:

 |dentify Waste Streams: At the outset of any experiment involving Albicanol, identify all
potential forms of waste that will be generated (solid, liquid, contaminated debris).

o Prepare Waste Containers: Before starting the experiment, prepare and label the appropriate
waste containers for each identified waste stream.

o Segregate at the Source: During the experiment, diligently segregate waste as it is
generated. Avoid mixing different types of chemical waste.

e Secure and Store: Once the experiment is complete, ensure all waste containers are
securely sealed and stored in the designated satellite accumulation area.

« Arrange for Pickup: Follow your institution's procedures to arrange for the pickup of the
hazardous waste by the EHS department.

Albicanol Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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